3-(2,4-Dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H12N2O6/c1-20-7-3-4-9(10(5-7)21-2)15-11(16)8(12(17)18)6-14-13(15)19/h3-6H,1-2H3,(H,14,19)(H,17,18)
• InChI Key: SQMVKEXYPHCMJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C(=O)C(=CNC2=O)C(=O)O)OC
• Molecular Formula: C13H12N2O6
• Molecular Weight: 292.24 g/mol

Description

3-(2,4-Dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (DMPT-5-COOH) is a novel compound with potential applications in scientific research. It is a member of the tetrahydropyrimidine family, which is a group of compounds that are derived from pyrimidine. DMPT-5-COOH has several unique properties that make it an attractive target for research and development.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• The reaction of amino-substituted heterocycles with carbonyl compounds and nitrous acid has been investigated, leading to the synthesis of dioxopyrrolo[3,4-c]- and thieno[3,4-c]isoquinolines and cinnolines. These compounds are of interest due to their unique chemical structures and potential applications in materials science and pharmaceuticals (Zinchenko et al., 2009).
• Studies on ethyl 4,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate have contributed to understanding the conformational dynamics and molecular interactions of similar tetrahydropyrimidine derivatives. These insights are crucial for designing compounds with specific biological activities (Zavodnik et al., 2005).

Molecular Interactions and Crystallography

• Research into supramolecular association in proton-transfer adducts containing benzamidinium cations and uracil derivatives has provided valuable information on the formation of supramolecular synthons through hydrogen bonding. These findings have implications for the design of molecular recognition systems and crystal engineering (Portalone, 2010).
• The efficient synthesis of pyrido[2,3-d]pyrimidine-7-carboxylic acids catalyzed by a TiO2/SiO2 nanocomposite in aqueous media demonstrates a novel approach to synthesizing complex organic compounds under environmentally friendly conditions. Such methodologies are important for sustainable chemistry and pharmaceutical manufacturing (Sadegh-Samiei & Abdolmohammadi, 2018).